2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid

• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid
• InChI: InChI=1S/C11H11FN2O2/c12-7-1-2-10-6(3-7)4-8(14-10)5-9(13)11(15)16/h1-4,9,14H,5,13H2,(H,15,16)
• InChI Key: FOGATFSUERAHFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=C(N2)CC(C(=O)O)N

Description

2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound is structurally related to tryptophan, an essential amino acid, and features a fluorine atom at the 5-position of the indole ring, which can significantly influence its biological properties.

Preparation Methods

The synthesis of 2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluoroindole and amino acids.

Reaction Conditions: The key step involves the formation of the indole ring, which can be achieved through Fischer indole synthesis.

Industrial Production: Industrial production methods may involve optimizing the reaction conditions to increase yield and purity.

Chemical Reactions Analysis

2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives, which are valuable in drug discovery and development.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and viral infections.

Industry: In the pharmaceutical industry, it is used in the development of new drugs and as a reference compound in analytical studies.

Mechanism of Action

The mechanism of action of 2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various receptors and enzymes, influencing their activity.

Pathways: It can modulate signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

2-amino-3-(5-fluoro-1H-indol-2-yl)propanoic acid can be compared with other similar compounds:

Similar Compounds: Compounds such as 2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid and 2-amino-3-(5-chloro-1H-indol-2-yl)propanoic acid share structural similarities.

Uniqueness: The presence of the fluorine atom at the 5-position of the indole ring in this compound imparts unique properties, such as increased metabolic stability and altered biological activity, making it a valuable compound for research and development.